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Introduction:

The FK-3000 is a sophisticated, self-propelled, short-range air defense (SHORAD) system
developed by the China Aerospace Science and Industry Corporation (CASIC).[1][2] Unveiled
at the Zhuhai Air Show in 2022, this advanced platform is engineered to counter a wide
spectrum of modern aerial threats, with a particular emphasis on drone swarms, loitering
munitions, and other low, slow, and small targets.[3][4][5][6] The system's design reflects key
lessons from recent global conflicts, where the proliferation of inexpensive unmanned aerial
vehicles (UAVS) has posed a significant challenge to conventional air defense systems.[3][7][8]

System Composition and Capabilities

The FK-3000 system is mounted on a highly mobile 6x6 Shaanxi SX2220 tactical truck chassis,
ensuring rapid deployment and operational flexibility.[1][3][7] Its primary operational
configuration consists of an unmanned turret integrating a multi-layered kinetic engagement
capability. This includes a combination of surface-to-air missiles and a rapid-fire autocannon, all
guided by an advanced sensor suite.[1][5][7]

Quantitative Data Summary

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15564362?utm_src=pdf-interest
https://www.benchchem.com/product/b15564362?utm_src=pdf-body
https://en.wikipedia.org/wiki/FK-3000
https://forum.warthunder.com/t/casic-fk-3000-comically-high-amount-of-sams/181219
https://www.armyrecognition.com/news/army-news/2025/chinas-new-fk-3000-air-defense-system-carries-96-missiles-to-protect-key-sites-from-drone-swarms
https://defence-blog.com/china-fields-new-fk-3000-anti-drone-system/
https://www.twz.com/land/check-out-chinas-short-range-air-defense-vehicle-capable-of-packing-a-whopping-96-mini-interceptors
https://defensefeeds.com/news/army-news/new-fk-3000-anti-drone-system/
https://www.armyrecognition.com/news/army-news/2025/chinas-new-fk-3000-air-defense-system-carries-96-missiles-to-protect-key-sites-from-drone-swarms
https://www.ir-ia.com/news/china-fields-new-fk-3000-air-defense-system-to-counter-drone-swarms/
https://internationaldefenceanalysis.com/china-deploys-advanced-fk-3000-anti-drone-defense-system/
https://www.benchchem.com/product/b15564362?utm_src=pdf-body
https://en.wikipedia.org/wiki/FK-3000
https://www.armyrecognition.com/news/army-news/2025/chinas-new-fk-3000-air-defense-system-carries-96-missiles-to-protect-key-sites-from-drone-swarms
https://www.ir-ia.com/news/china-fields-new-fk-3000-air-defense-system-to-counter-drone-swarms/
https://en.wikipedia.org/wiki/FK-3000
https://www.twz.com/land/check-out-chinas-short-range-air-defense-vehicle-capable-of-packing-a-whopping-96-mini-interceptors
https://www.ir-ia.com/news/china-fields-new-fk-3000-air-defense-system-to-counter-drone-swarms/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15564362?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Feature

Specification

Source(s)

Chassis

Shaanxi SX2220 6x6 high-
mobility truck

[11E31[7]

Engagement Range

30 meters to 12,000 meters

[11(21[5]

Primary Armament

- 30mm automatic cannon - Up
to 96 quad-packed micro-
missiles or a mix of larger and

smaller missiles

[31051[7]

Cannon Effective Range

Approximately 4 kilometers

[317]

Micro-missile Range

Approximately 5 kilometers

[317]

Larger Missile Range

Up to 22 kilometers (FK-
3000/L variant)

[2131[7]

Radar Detection Range

150 meters to 30 kilometers

[7]

Target Velocity Range

2.57 meters/second to 411

meters/second

[719]

Interception Time

4 to 6 seconds from detection

[3]7]

Claimed Success Rate

- 85% against fixed-wing
aircraft - 65% against small

guided missiles

[3]7]

Experimental Protocols and Methodologies

While specific, detailed experimental protocols for the development and testing of the FK-3000

are not publicly available, the system's capabilities suggest a rigorous testing and evaluation

process. This would likely involve a combination of simulated and live-fire exercises against a

variety of aerial targets.

Methodology for Performance Evaluation (Hypothetical):

o Target Acquisition and Tracking Trials: This would involve testing the integrated radar and

electro-optical/infrared (EO/IR) sensor suite against a diverse set of targets, including single
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drones, drone swarms, cruise missile surrogates, and fixed-wing aircraft. The objective
would be to validate the system's detection and tracking ranges, accuracy, and resistance to
electronic countermeasures.

o Kinetic Engagement Trials: A series of live-fire exercises would be conducted to assess the
effectiveness of the 30mm cannon and the different missile types. These trials would
measure key performance indicators such as:

o Probability of kill (Pk) against various target types and engagement geometries.
o Minimum and maximum engagement altitudes and ranges.

o System reaction time from target detection to engagement.

o Performance in adverse weather conditions.

» Mobility and Deployment Trials: These tests would evaluate the performance of the SX2220
chassis in various terrains to ensure the system meets the required standards for off-road
mobility and rapid deployment.

Signaling Pathways and Experimental Workflows

The operational logic of the FK-3000 can be conceptualized as a multi-layered "signaling
pathway" for threat engagement. This process begins with target detection and culminates in
neutralization.
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Caption: FK-3000 threat engagement workflow.

The system's logic prioritizes a layered defense, utilizing its diverse effectors to engage threats
at optimal ranges. The integration of electronic warfare capabilities provides a non-kinetic
option for disrupting drone control links.[7]

Conclusion
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The FK-3000 represents a significant advancement in short-range air defense, specifically
tailored to the challenges of contemporary and future battlefields. Its modular design,
combining a high-mobility platform with a potent mix of kinetic effectors and advanced sensors,
provides a robust solution for protecting critical assets and deployed forces from a wide array of
aerial threats. The emphasis on countering unmanned systems and its multi-layered
engagement philosophy underscore the evolving nature of air defense in the 21st century.[3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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